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Compound of Interest

Compound Name: Stigmatellin X

Cat. No.: B1233567 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Stigmatellin X is a potent polyketide antibiotic produced by the myxobacterium Stigmatella

aurantiaca. It belongs to a class of natural products known for their significant biological

activities, primarily as inhibitors of the mitochondrial and photosynthetic respiratory chains.[1][2]

Stigmatellin X achieves this by binding to the quinone-binding site (Qp) of the cytochrome bc1

complex, thereby disrupting electron transport.[3] This mechanism of action makes it a valuable

tool for studying cellular respiration and a potential lead compound in drug development.

Additionally, stigmatellins have demonstrated antifungal properties and the ability to interfere

with bacterial biofilm signaling.[3]

These application notes provide detailed protocols for the cultivation of Stigmatella aurantiaca,

followed by the extraction and purification of Stigmatellin X.
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Property Value Reference

Molecular Formula C₃₀H₄₂O₇ [4]

Molecular Weight 514.65 g/mol Calculated

UV Absorption Maxima (in

Methanol)
258, 268, 279, 320 nm [5]

Mass Spectrometry (ESI,

negative ion)
m/z 469 (M-H)⁻ [5]

Purification Yields of Stigmatellin X and Related
Compounds

Purification
Step

Compound
Starting
Material

Yield Reference

Crude Extract Stigmatellin X 5 L culture 0.25 g [5]

Pure Compound Stigmatellin X
0.25 g crude

extract
18 mg [5]

Crude Extract Stigmatellin Y 5 L culture 0.21 g [5]

Pure Compound Stigmatellin Y
0.21 g crude

extract
12 mg [5]

Experimental Protocols
Cultivation of Stigmatella aurantiaca Sg a15
This protocol is optimized for the production of secondary metabolites like Stigmatellin X.

Materials:

Stigmatella aurantiaca Sg a15 strain

Zein liquid medium:

Zein: 8 g/L
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Peptone (casein, tryptically digested): 1 g/L

MgSO₄·7H₂O: 1 g/L

HEPES buffer (50 mM, pH 7.2)

Adsorber resin XAD16

Gyratory shaker

Fermenter (optional, for large-scale production)

Procedure:

Prepare the Zein liquid medium and sterilize by autoclaving.

Inoculate the medium with a starter culture of S. aurantiaca Sg a15.

Add 1% (v/v) of the adsorber resin XAD16 to the culture medium. This resin aids in the

sequestration of secondary metabolites, potentially increasing yield and simplifying

extraction.

Incubate the culture at 30°C on a gyratory shaker at 160 rpm for approximately 3 days.[5]

For larger scale production, a fermenter can be used, maintaining a temperature of 32°C and

pH of 7.2.[6]

Monitor the culture for growth and secondary metabolite production. Production typically

peaks during the late exponential to stationary phase.[3]

Extraction of Stigmatellin X
This protocol describes the extraction of Stigmatellin X from the cultured cell mass and

adsorber resin.

Materials:

Culture of S. aurantiaca from Protocol 1

Acetone
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Ethyl acetate

Sodium sulfate (Na₂SO₄), anhydrous

Rotary evaporator

Procedure:

Harvest the cell mass and adsorber resin from the culture by centrifugation or filtration.

Extract the collected solids twice with acetone.

Combine the acetone extracts and concentrate them using a rotary evaporator until the

acetone is removed, leaving the aqueous phase.

Perform a liquid-liquid extraction of the aqueous phase with an equal volume of ethyl

acetate. Repeat this step to ensure complete extraction.

Pool the organic (ethyl acetate) extracts and dry over anhydrous sodium sulfate.

Evaporate the dried organic extract to dryness under vacuum to yield a dark, oily crude

extract.[5]

Purification of Stigmatellin X
This multi-step chromatography protocol is designed to purify Stigmatellin X from the crude

extract.

Materials:

Crude Stigmatellin X extract

Silica gel for column chromatography

Dichloromethane

Methanol

Reversed-phase (RP-18) chromatography column
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Acetonitrile

Ammonium acetate buffer (50 mM, pH 5.5)

HPLC system for analysis and purification

Procedure:

Step 3.1: Silica Gel Column Chromatography

Dissolve the crude extract in a minimal amount of dichloromethane.

Prepare a silica gel column equilibrated with dichloromethane.

Load the dissolved crude extract onto the column.

Elute the column with a step gradient of dichloromethane and methanol.

Elute with 99:1 dichloromethane/methanol to obtain a fraction containing crude

Stigmatellin X.[5]

Elute with 96:4 dichloromethane/methanol to obtain a fraction containing crude

Stigmatellin Y.[5]

Collect the fractions and monitor by thin-layer chromatography (TLC) or HPLC.

Evaporate the solvent from the fractions containing crude Stigmatellin X.

Step 3.2: Reversed-Phase Chromatography

Prepare a reversed-phase (RP-18) chromatography column.

Dissolve the crude Stigmatellin X fraction from the previous step in a suitable solvent.

Load the sample onto the RP-18 column.

Elute the column with an isocratic mobile phase of 75:25 acetonitrile/50 mM ammonium

acetate buffer (pH 5.5).[5]
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Collect fractions and analyze for the presence and purity of Stigmatellin X using an

analytical HPLC system with UV detection at 258, 268, 279, and 320 nm.[5]

Pool the pure fractions containing Stigmatellin X and evaporate the solvent to obtain the

final purified compound.
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Caption: Workflow for the purification of Stigmatellin X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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